Cas no 30100-28-8 (1,4-Benzenediol, 2-heptyl-)

• Product Name: 1,4-Benzenediol, 2-heptyl-
• CAS No: 30100-28-8
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1441234
• Update Time: 2024-08-15

1,4-Benzenediol, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-heptyl-

• Inchi： 1S/C13H20O2/c1-2-3-4-5-6-7-11-10-12(14)8-9-13(11)15/h8-10,14-15H,2-7H2,1H3
• InChI Key： GUTJKXDLQINLLR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(O)C=C1CCCCCCC

Computed Properties

• Exact Mass: 208.1464

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 354.8±22.0 °C(Predicted)
• PSA: 40.46
• pka: 10.80±0.18(Predicted)